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Compound of Interest

1,3-Dibromo-2,4-
Compound Name:
dimethoxybenzene

Cat. No. B1354283

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3-Dibromo-2,4-
dimethoxybenzene, a key intermediate in organic synthesis. The document details its core
physicochemical properties, presents a representative synthetic protocol, and discusses its
applications in research and pharmaceutical development.

Physicochemical Data

1,3-Dibromo-2,4-dimethoxybenzene is a brominated aromatic compound. Its molecular
structure, featuring two bromine atoms and two methoxy groups on a benzene ring, makes it a
versatile building block in medicinal chemistry and materials science. The bromine atoms serve
as reactive sites for various cross-coupling reactions, enabling the construction of complex
molecular architectures.

The quantitative properties of 1,3-Dibromo-2,4-dimethoxybenzene and its isomers, which
share the same molecular formula and weight, are summarized below for comparative analysis.
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Property Value Reference Compound

1,3-Dibromo-2,4-

Molecular Formula CsHsBr20:2 )
dimethoxybenzene
] 1,3-Dibromo-2,4-
Molecular Weight 295.96 g/mol )
dimethoxybenzene[1][2][3]
: . 2,3-Dibromo-1,4-
Monoisotopic Mass 293.88910 Da

dimethoxybenzene[2]

1,3-Dibromo-2,4-dimethoxy-
Alternate Names N/A[1]
benzene

Note: Physicochemical data for specific isomers can vary. The data provided for isomers
serves as a reference for compounds with the same molecular formula.

Synthesis and Experimental Protocols

The synthesis of dibrominated dimethoxybenzene compounds is typically achieved through the
electrophilic bromination of a dimethoxybenzene precursor. The following is a generalized
experimental protocol adapted from established methodologies for similar compounds, such as
the solventless dibromination of 1,4-dimethoxybenzene.[4]

Objective: To synthesize a dibromo-dimethoxybenzene derivative via electrophilic substitution.
Materials:
o Dimethoxybenzene precursor (1.0 eq)

e Brominating agent (e.g., N-Bromosuccinimide (NBS), or Sodium Bromide with an oxidizing
agent like Oxone) (2.0-2.2 eq)

e Solvent (e.g., Acetonitrile, or solvent-free conditions)
e Deionized Water

o Sodium thiosulfate solution (aqueous)
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Brine (saturated NaCl solution)
Anhydrous Magnesium Sulfate (MgSOa4) or Sodium Sulfate (Naz2S0a)
Organic solvent for extraction (e.g., Ethyl Acetate, Dichloromethane)

Solvents for chromatography (e.g., Hexane, Ethyl Acetate)

Experimental Procedure:

Reaction Setup: To a round-bottom flask, add the dimethoxybenzene precursor and the
chosen solvent (if not a solventless reaction).

Reagent Addition: Slowly add the brominating agent to the mixture at a controlled
temperature (e.g., 0 °C to room temperature). The reaction should be stirred vigorously.

Reaction Monitoring: Monitor the reaction progress using Thin-Layer Chromatography (TLC)
until the starting material is consumed.[5][6]

Work-up and Quenching: Upon completion, cool the reaction mixture and quench any excess
bromine by adding an aqueous solution of sodium thiosulfate.

Extraction: Dilute the mixture with water and extract the product into an organic solvent like
ethyl acetate.[7] Wash the combined organic layers sequentially with water and brine.[5][6]

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,
Naz=S0a.), filter, and concentrate the solvent under reduced pressure using a rotary
evaporator to yield the crude product.[6]

Purification: Purify the crude product by column chromatography on silica gel, typically using
a non-polar eluent system such as a gradient of hexane and ethyl acetate.[5][7]

Characterization: Confirm the structure and purity of the final product using analytical
techniques such as *H NMR, 3C NMR, and mass spectrometry.[5]

Synthetic Workflow Visualization
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The logical flow for the synthesis, purification, and analysis of 1,3-Dibromo-2,4-
dimethoxybenzene is illustrated in the diagram below.

Starting Materials

Process Final Product & Analysis
1,3-Dimethoxybenzene
» Electrophilic Aqueous Work-up Purification Purified Product 1,3-Dibromo-2,4- Characterization
dimethoxybenzene (NMR, MS)

Bromination (Quenching & Extraction) (Column Chromatography)

Brominating Agent
(e.g., NaBr + Oxone)

Click to download full resolution via product page

General workflow for the synthesis and purification of 1,3-Dibromo-2,4-dimethoxybenzene.

Applications in Research and Drug Development

1,3-Dibromo-2,4-dimethoxybenzene and related brominated aromatics are valuable
intermediates in organic synthesis, particularly within the pharmaceutical sector.[8] Their utility
stems from the presence of bromine atoms, which act as versatile functional handles for
forming new carbon-carbon and carbon-heteroatom bonds.

e Cross-Coupling Reactions: These compounds are ideal substrates for various palladium-
catalyzed cross-coupling reactions, including Suzuki-Miyaura, Heck, and Sonogashira
couplings.[8][9] These reactions are fundamental in modern drug discovery for assembling
the complex molecular scaffolds of potential therapeutic agents, such as anticancer drugs.

¢ Synthesis of Bioactive Molecules: As a structural building block, this intermediate enables
chemists to introduce specific functionalities into target molecules, thereby tailoring their
pharmacological properties.[8] The dimethoxybenzene core is a feature in numerous natural
products and bioactive compounds.

o Fragment-Based Drug Design: The molecule can serve as a chemical fragment in fragment-
based screening and lead optimization, where its structural and electronic properties can be
leveraged to fine-tune interactions with biological targets.

In summary, 1,3-Dibromo-2,4-dimethoxybenzene is a key chemical intermediate whose
precise molecular weight and reactive functional groups make it a valuable tool for researchers
and scientists engaged in the synthesis of novel organic compounds for pharmaceutical and
materials science applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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